7-Methyl-7H-purine-6-carbonitrile
Description
7-Methyl-7H-purine-6-carbonitrile (CAS: 2036-13-7) is a purine derivative characterized by a methyl group at the 7-position and a nitrile group at the 6-position of the purine ring. Its molecular formula is C₇H₅N₅, with a molecular weight of 159.16 g/mol. The compound is commercially available as a research chemical (e.g., Synthonix supplies 50 mg batches, MFCD00005569) . Purine derivatives are of significant interest in medicinal chemistry due to their structural similarity to nucleotides, enabling interactions with enzymes and receptors involved in nucleic acid metabolism and signaling pathways.
Properties
Molecular Formula |
C7H5N5 |
|---|---|
Molecular Weight |
159.15 g/mol |
IUPAC Name |
7-methylpurine-6-carbonitrile |
InChI |
InChI=1S/C7H5N5/c1-12-4-11-7-6(12)5(2-8)9-3-10-7/h3-4H,1H3 |
InChI Key |
FAZAWQYMIILVKE-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=NC2=NC=NC(=C21)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 7-methyl-7H-purine-6-carbonitrile with structurally or functionally related carbonitrile-containing heterocycles, based on synthesis methods, substituent effects, and applications:
Key Structural and Functional Differences:
Core Heterocycle: The purine core in 7-methyl-7H-purine-6-carbonitrile distinguishes it from pyrimidine (e.g., tetrazolopyrimidine in ), quinoline (e.g., ), and chromene (e.g., ) derivatives. Purines inherently interact with biological systems like DNA repair enzymes or kinases, whereas quinoline and chromene derivatives are often explored for optical or antimicrobial properties.
Tetrazole moieties (e.g., in ) introduce hydrogen-bonding capacity, which correlates with cytotoxicity in cancer cells.
Synthetic Complexity :
- Multicomponent reactions (e.g., ) enable rapid diversification of substituents, whereas stepwise syntheses (e.g., ) allow precise control over regiochemistry.
Applications: Fluorescent chromene-carbonitriles highlight the role of substituents in non-medicinal applications, contrasting with purine derivatives’ focus on biochemical modulation.
Research Findings and Data
Cytotoxic Activity of Tetrazolopyrimidine-6-Carbonitriles (Example from ):
A series of 7-substituted tetrazolopyrimidine-6-carbonitriles showed IC₅₀ values ranging from 2.5–15 µM against HeLa and MCF-7 cancer cells. The presence of electron-withdrawing groups (e.g., nitro) at the 7-position enhanced activity, suggesting electronic modulation of cytotoxicity.
Fluorescent Properties of Chromene-3-Carbonitriles (Example from ):
Chromene derivatives exhibited strong blue fluorescence (λₑₓ = 365 nm, λₑₘ = 450 nm) in live-cell imaging, attributed to the conjugated π-system enhanced by the nitrile group.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
